Cas no 1258624-93-9 (2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid
• CAS No: 1258624-93-9
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• CID: 2760950
• PubChem ID: 53222678
• Update Time: 2025-04-21

2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80687050
• 2-CHLORO-5-(2,3-DIMETHYLPHENYL)NICOTINIC ACID
• 1258624-93-9
• MFCD18084402
• 2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid, 95%
• 2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid

• Inchi： 1S/C14H12ClNO2/c1-8-4-3-5-11(9(8)2)10-6-12(14(17)18)13(15)16-7-10/h3-7H,1-2H3,(H,17,18)
• InChI Key： YFOWLQLGDZACSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 261.0556563Da
• Monoisotopic Mass: 261.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų